7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one

• IUPAC Name: 7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethylchromen-2-one
• InChI: InChI=1S/C19H14BrClO4/c1-2-11-7-19(23)25-17-9-18(15(21)8-14(11)17)24-10-16(22)12-3-5-13(20)6-4-12/h3-9H,2,10H2,1H3
• InChI Key: CGFCDWDQGBMFJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H14BrClO4
• Molecular Weight: 421.7 g/mol

Description

7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one is a synthetic organic compound that belongs to the class of chromen-2-one derivatives. This compound is characterized by the presence of a bromophenyl group, a chloro group, and an ethyl group attached to the chromen-2-one core structure. Chromen-2-one derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one typically involves the condensation of 4-bromophenylacetic acid with 6-chloro-4-ethyl-2H-chromen-2-one under acidic conditions. The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride to facilitate the formation of the ester linkage. The reaction mixture is then heated to reflux, and the product is isolated by recrystallization from a suitable solvent such as ethanol or methanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the process. Additionally, the purification of the final product can be achieved through techniques such as column chromatography or high-performance liquid chromatography (HPLC) to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or other reduced forms.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions, often in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, reduction may produce alcohols, and substitution reactions can introduce various functional groups onto the bromophenyl moiety .

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and can be used in various organic transformations.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound’s pharmacological properties make it a candidate for drug development, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: It can be used in the development of new materials, such as polymers and coatings, due to its unique chemical structure

Mechanism of Action

The mechanism of action of 7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. Additionally, the compound’s ability to generate reactive oxygen species (ROS) under certain conditions can contribute to its antimicrobial and anticancer activities .

Comparison with Similar Compounds

Similar Compounds

• 7-[2-(4-chlorophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one
• 7-[2-(4-fluorophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one
• 7-[2-(4-methylphenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one

Uniqueness

Compared to similar compounds, 7-[2-(4-bromophenyl)-2-oxoethoxy]-6-chloro-4-ethyl-2H-chromen-2-one is unique due to the presence of the bromophenyl group, which can enhance its biological activity and chemical reactivity. The bromine atom can participate in various interactions, such as halogen bonding, which can influence the compound’s binding affinity to molecular targets and its overall pharmacological profile .